Cas no 680591-14-4 (Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(6-methoxy-3-pyridinyl)-)

• Product Name: Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(6-methoxy-3-pyridinyl)-
• CAS No: 680591-14-4
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 1723858
• PubChem ID: 3750305
• Update Time: 2025-04-21

Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(6-methoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(6-methoxy-3-pyridinyl)-
• 4-tert-butyl-N-(6-methoxy-pyridin-3-yl)-benzenesulfonamide
• 680591-14-4
• AKOS008683707
• DB-340461
• KGERNUOIRKZYMZ-UHFFFAOYSA-N
• SCHEMBL1037705

• Inchi： 1S/C16H20N2O3S/c1-16(2,3)12-5-8-14(9-6-12)22(19,20)18-13-7-10-15(21-4)17-11-13/h5-11,18H,1-4H3
• InChI Key： KGERNUOIRKZYMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC1C=NC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 320.1196
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 68.29